Cas no 1185241-48-8 (Famotidine-13C3)
Famotidine-13C3 is a stable isotope-labeled analog of famotidine, where three carbon atoms are replaced with the 13C isotope. This compound is primarily used as an internal standard in quantitative mass spectrometry, ensuring high accuracy and precision in pharmacokinetic and metabolic studies. The incorporation of 13C isotopes minimizes interference with the analyte of interest, enhancing method specificity and reliability. Its consistent isotopic purity and chemical stability make it a valuable tool for LC-MS/MS applications in pharmaceutical research and clinical diagnostics. Famotidine-13C3 is synthesized under stringent quality controls to meet the demands of trace-level detection and robust analytical reproducibility.
Famotidine-13C3 structure
Product Name:Famotidine-13C3
CAS No:1185241-48-8
MF:C8H15N7O2S3
MW:340.423360109329
CID:4554457
PubChem ID:57369487
Update Time:2025-05-28
Famotidine-13C3 Chemical and Physical Properties
Names and Identifiers
-
- Famotidine-13C3
- XUFQPHANEAPEMJ-QIOHBQFSSA-N
- [13C3]-Famotidine
- 1185241-48-8
- 3-[[2-(diamino(113C)methylideneamino)-(2,4-13C2)1,3-thiazol-4-yl]methylsulfanyl]-N'-sulfamoylpropanimidamide
-
- Inchi: 1S/C8H15N7O2S3/c9-6(15-20(12,16)17)1-2-18-3-5-4-19-8(13-5)14-7(10)11/h4H,1-3H2,(H2,9,15)(H2,12,16,17)(H4,10,11,13,14)/i5+1,7+1,8+1
- InChI Key: XUFQPHANEAPEMJ-QIOHBQFSSA-N
- SMILES: S(C([H])([H])[13C]1=C([H])S[13C](/N=[13C](\N([H])[H])/N([H])[H])=N1)C([H])([H])C([H])([H])/C(/N([H])[H])=N/S(N([H])[H])(=O)=O
Computed Properties
- Exact Mass: 340.05500077g/mol
- Monoisotopic Mass: 340.05500077g/mol
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 469
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: -0.6
- Topological Polar Surface Area: 238Ų
Experimental Properties
- Density: Not available
- Melting Point: Not available
- Boiling Point: Not available
- Flash Point: Not available
Famotidine-13C3 Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Famotidine-13C3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F102252-1mg |
Famotidine-13C3 |
1185241-48-8 | 1mg |
$ 488.00 | 2023-09-07 | ||
| TRC | F102252-10mg |
Famotidine-13C3 |
1185241-48-8 | 10mg |
$ 3835.00 | 2023-09-07 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | F102252-1mg |
3-(((2-(guanidino)thiazol-4-yl-2,4-13c2)methyl)thio)-n-sulfamoylpropanimidamide |
1185241-48-8 | 1mg |
¥3900.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | F102252-10mg |
3-(((2-(guanidino)thiazol-4-yl-2,4-13c2)methyl)thio)-n-sulfamoylpropanimidamide |
1185241-48-8 | 10mg |
¥31200.00 | 2023-09-15 | ||
| A2B Chem LLC | AW53838-1mg |
Famotidine-13C3 |
1185241-48-8 | 1mg |
$595.00 | 2024-04-20 | ||
| A2B Chem LLC | AW53838-10mg |
Famotidine-13C3 |
1185241-48-8 | 10mg |
$3845.00 | 2024-04-20 |
Famotidine-13C3 Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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